2-(3-Hydroxyphenyl)imidazo(2,1-a)isoquinoline

• Molecular Formula: C17H12N2O
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 3-imidazo[2,1-a]isoquinolin-2-ylphenol
• InChI: InChI=1S/C17H12N2O/c20-14-6-3-5-13(10-14)16-11-19-9-8-12-4-1-2-7-15(12)17(19)18-16/h1-11,20H
• InChI Key: KAEBHEJLXDMBQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN3C2=NC(=C3)C4=CC(=CC=C4)O

Description

2-(3-Hydroxyphenyl)imidazo(2,1-a)isoquinoline is a useful research compound. Its molecular formula is C17H12N2O and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Methoxyphenyl)imidazo[2,1-a]isoquinoline (11 g.) is refluxed for four hours in a mixture of 100 ml. of acetic acid and 100 ml. of 48 percent hydrobromic acid. The reaction mixture is evaporated to dryness and the residue is taken up with 200 ml. of water and 20 ml. of 30 percent sodium hydroxide. After filtration, the filtered solution is extracted with dichloromethane and the aqueous phase is neutralized with dilute hydrochloric acid. The resulting solid precipitate is collected by filtration and crystallized from dichloromethane. Yield 9 g. of the title product which melts at 201°-2° C.